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Compound of Interest

Compound Name: 2,6-Dibromopyrazine

Cat. No.: B1357810

For researchers, scientists, and professionals in drug development, 2,6-Dibromopyrazine is a
heterocyclic compound of significant interest. Its unique molecular architecture, characterized
by a pyrazine ring substituted with two bromine atoms, makes it a versatile building block in the
synthesis of complex organic molecules. This guide provides a comprehensive overview of its
core properties, including its molecular structure and weight, and serves as a technical
resource for its application in research and development.

Molecular Structure and Properties

2,6-Dibromopyrazine is a halogenated aromatic heterocycle. The presence of bromine atoms
at the 2 and 6 positions of the pyrazine ring significantly influences its chemical reactivity,
making it a key intermediate in various synthetic pathways, particularly in the development of
pharmaceuticals and agrochemicals.[1]

A summary of the key physicochemical properties of 2,6-Dibromopyrazine is presented in the
table below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value Reference
Molecular Formula CaH2BrzNz [L1121[31[4115]
Molecular Weight 237.88 g/mol [1][2][4]
CAS Number 23229-25-6 [11[21[3114]
White to light yellow powder or
Appearance [1]
crystals
Melting Point 51-55 °C [1][2]16]
Boiling Point 233.6 °C at 760 mmHg [2][5]
SMILES BrC1=CN=CC(Br)=N1 [3][4]
JXKQTRCEKQCAGH-
InChl Key [31[5]
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Molecular Structure Diagram

The structural representation of 2,6-Dibromopyrazine is crucial for understanding its chemical
behavior and steric properties. The following diagram, generated using the DOT language,
illustrates the arrangement of atoms and bonds within the molecule.

Molecular structure of 2,6-Dibromopyrazine.

This technical guide is intended for informational purposes for research and development
professionals. For detailed experimental protocols and safety information, please refer to
specific literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemimpex.com [chemimpex.com]

2. 2,6-Dibromopyrazine | 23229-25-6 [sigmaaldrich.com]

3. 2,6-Dibromopyrazine, 95% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 4.23229-25-6|2,6-Dibromopyrazine|BLD Pharm [bldpharm.com]
» 5. buildingblock.bocsci.com [buildingblock.bocsci.com]

e 6. 2,6-Dibromopyrazine | 23229-25-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 2,6-Dibromopyrazine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357810#2-6-dibromopyrazine-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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